![molecular formula C23H33N7O3 B1197244 4-[[[[8-[(1-Tert-butyl-5-tetrazolyl)methyl]-8-azabicyclo[3.2.1]octan-3-yl]amino]-oxomethyl]amino]benzoic acid ethyl ester](/img/structure/B1197244.png)
4-[[[[8-[(1-Tert-butyl-5-tetrazolyl)methyl]-8-azabicyclo[3.2.1]octan-3-yl]amino]-oxomethyl]amino]benzoic acid ethyl ester
Overview
Description
4-[[[[8-[(1-tert-butyl-5-tetrazolyl)methyl]-8-azabicyclo[3.2.1]octan-3-yl]amino]-oxomethyl]amino]benzoic acid ethyl ester is a benzoate ester.
Scientific Research Applications
Synthesis and Structural Analysis
- The compound is involved in the synthesis of structurally complex molecules, such as protected amines and aziridines, through reactions like acid-catalyzed rearrangement and UV irradiation, contributing to advancements in synthetic organic chemistry (Nativi, Reymond, & Vogel, 1989).
- It plays a role in the synthesis of cyclic amino acid esters, which are characterized using techniques like NMR spectroscopy and X-ray diffraction, aiding in the understanding of molecular structures and stereochemistry (Moriguchi et al., 2014).
Reactivity and Chemical Behavior
- This compound is used in high-pressure vs. thermal activation studies in the conjugate addition of amines, revealing insights into reaction mechanisms under different conditions and contributing to the field of physical organic chemistry (Rulev et al., 1998).
- It is also involved in the synthesis of benztropine analogues in the study of monoamine transporter inhibitors, providing insights into the pharmacological potential and structure-activity relationships of these compounds (Pedersen et al., 2004).
Applications in Advanced Organic Synthesis
- The compound finds use in the synthesis of complex heterocyclic structures, such as pyrazolo[5,1-c][1,2,4]triazine derivatives, showcasing its versatility in organic synthesis and its contribution to the development of new molecules (Mironovich et al., 2017).
- It is also utilized in the synthesis of rigid analogues of amino acids, which are important in peptide-based drug discovery and understanding peptide-protein interactions (Mandal et al., 2005).
properties
Product Name |
4-[[[[8-[(1-Tert-butyl-5-tetrazolyl)methyl]-8-azabicyclo[3.2.1]octan-3-yl]amino]-oxomethyl]amino]benzoic acid ethyl ester |
|---|---|
Molecular Formula |
C23H33N7O3 |
Molecular Weight |
455.6 g/mol |
IUPAC Name |
ethyl 4-[[8-[(1-tert-butyltetrazol-5-yl)methyl]-8-azabicyclo[3.2.1]octan-3-yl]carbamoylamino]benzoate |
InChI |
InChI=1S/C23H33N7O3/c1-5-33-21(31)15-6-8-16(9-7-15)24-22(32)25-17-12-18-10-11-19(13-17)29(18)14-20-26-27-28-30(20)23(2,3)4/h6-9,17-19H,5,10-14H2,1-4H3,(H2,24,25,32) |
InChI Key |
FOODIZRFHBFNPF-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)NC2CC3CCC(C2)N3CC4=NN=NN4C(C)(C)C |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)NC2CC3CCC(C2)N3CC4=NN=NN4C(C)(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Fluorobenzo[a]pyrene](/img/structure/B1197169.png)
![4-[[(1R)-2-[[(2R)-3-(2,3-dihydro-1H-indol-3-yl)-2-methyl-2-[[(1S,4S)-1,7,7-trimethyl-6-bicyclo[2.2.1]heptanyl]oxycarbonylamino]propanoyl]amino]-1-phenylethyl]amino]-4-oxobutanoic acid](/img/structure/B1197173.png)
